![molecular formula C8H5NO6 B126730 5-Nitroisophthalic acid CAS No. 618-88-2](/img/structure/B126730.png)
5-Nitroisophthalic acid
Overview
Description
5-Nitroisophthalic acid (5-NIPA) is an organic compound that belongs to the family of isophthalic acids. It is a nitro-substituted derivative of isophthalic acid, and is an important intermediate in the production of dyes, pigments, and other organic chemicals. 5-NIPA has a wide range of applications in the scientific research field due to its unique properties and versatility.
Scientific Research Applications
Application in Textile Fibers
Studies have shown that 5-nitroisophthalic acid can be used in the analysis of textile fibers. Specifically, its reduction waves and presence in two forms, which vary with pH, have been observed in polyester fibers. Optimal conditions for the determination of this compound in nitrated hydrolysates of polyester fiber have been established, indicating its relevance in textile research and quality control (Hooper, 1962) (Benisek, 1962).
Involvement in Nanoporous Polymers
This compound plays a significant role in the formation of nanoporous lanthanide polymers. These polymers have been found to possess unique metal-organic frameworks with three-dimensional structures, which could have potential applications in materials science and nanotechnology (Chen et al., 2010).
Role in Coordination Polymers
Research has demonstrated that this compound is essential in the creation of Co(II) coordination polymers, exhibiting temperature-dependent polymorphism. These polymers have diverse 3D frameworks and potential applications in catalysis, molecular recognition, and as functional materials (Xiang et al., 2013).
Use in Lanthanide Organic Frameworks
The acid is significant in synthesizing various lanthanide coordination polymers, demonstrating different structural properties and luminescence. This could have implications in areas like luminescent materials and sensor technology (Gao et al., 2013).
Applications in Metal-Organic Frameworks (MOFs)
This compound has been identified as a crucial component in the formation of different Nickel(II) metal-organic frameworks (MOFs). These frameworks exhibit various structural forms and have potential applications in areas such as gas storage, separation, and catalysis (Li et al., 2015).
Involvement in Hydrogen-Bonded Coordination Polymers
Research indicates that this compound is fundamental in the synthesis of certain hydrogen-bonded coordination polymers, such as those involving cesium. These structures have unique three-dimensional frameworks, suggesting applications in areas such as ion exchange and molecular sieves (Smith & Wermuth, 2011).
Use in Synthesis of Medical Intermediates
This compound is employed in the synthesis of intermediates for medical applications, particularly in the production of contrast agents for medical imaging. This highlights its role in pharmaceutical manufacturing and medical research (Wang Hong-yong, 2007).
Mechanism of Action
Target of Action
5-Nitroisophthalic acid is a chemical compound that is used as an intermediate in various fields such as medicine, agrochemicals, pharmaceuticals, and dyestuffs . .
Pharmacokinetics
It is known to be soluble in water , which may influence its bioavailability and distribution in the body.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its solubility in water suggests that it may be more active in aqueous environments. Additionally, it should be stored in a dry, room-temperature environment to maintain its stability.
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-nitrobenzene-1,3-dicarboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBDAHKQJXVLAID-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)O)[N+](=O)[O-])C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7041540 | |
Record name | 5-Nitroisophthalic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7041540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
618-88-2 | |
Record name | 5-Nitroisophthalic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=618-88-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Nitroisophthalic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000618882 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Nitroisophthalic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=66545 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,3-Benzenedicarboxylic acid, 5-nitro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 5-Nitroisophthalic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7041540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-nitroisophthalic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.609 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-NITROISOPHTHALIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G7RZ7LC76U | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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